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Compound of Interest

Compound Name: 2-Bromo-5-methoxyaniline

Cat. No.: B1269708

Essential Safety and Handling Guide for 2-
Bromo-5-methoxyaniline

This guide provides immediate and essential safety protocols for handling 2-Bromo-5-
methoxyaniline in a laboratory setting. It is intended for researchers, scientists, and
professionals in drug development to ensure safe operational procedures and proper disposal.

Hazard Summary & Quantitative Data

2-Bromo-5-methoxyaniline is a chemical that requires careful handling due to its potential
health hazards. It is classified as harmful if swallowed, in contact with skin, or inhaled.[1][2] It is
known to cause skin irritation, serious eye irritation, and may lead to respiratory irritation.[2][3]

[415]

The following table summarizes key quantitative data for 2-Bromo-5-methoxyaniline.
Exposure limits such as OSHA PEL, NIOSH REL, and ACGIH TLV are not available,
highlighting the need for cautious handling to minimize any exposure.[4]
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Property Value Source
Molecular Formula C7HsBrNO [11[3]
Molecular Weight 202.05 g/mol [2][3]
Appearance Solid [3]
Melting Point 189-190 °C [1]
Boiling Point 280.1 + 20.0 °C at 760 mmHg [1]
Flash Point 123.2+21.8°C [1]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to personal protection is critical. The following PPE is mandatory
when handling 2-Bromo-5-methoxyaniline:

e Hand Protection: Wear chemical-resistant gloves.[1] Given that specific breakthrough times
are not readily available, it is advisable to use nitrile gloves and change them frequently,
especially if contact is suspected.

o Eye and Face Protection: Safety goggles are required.[1] For procedures with a higher risk
of splashing, a face shield should be worn in addition to goggles.

o Skin and Body Protection: A laboratory coat or chemical-resistant apron is necessary to
protect against skin contact.[1][4] Ensure that all skin is covered.

» Respiratory Protection: All handling of solid 2-Bromo-5-methoxyaniline should be
conducted in a certified chemical fume hood to avoid inhalation of dust or vapors.[1][4] If a
fume hood is not available or ventilation is inadequate, a NIOSH-approved respirator is
required.[6]

Operational and Disposal Plans

Adherence to a strict operational workflow is paramount for safety. This includes preparation,
handling, and disposal phases.
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Operational Plan: Step-by-Step Handling

e Preparation:

o Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

o Assemble all necessary equipment and reagents before handling the chemical.

o Put on all required PPE as outlined above.

e Handling:

[¢]

Weigh and transfer the solid chemical within the fume hood to minimize dust generation.[4]

[¢]

Avoid direct contact with skin, eyes, and clothing.[4]

[e]

Keep the container tightly closed when not in use.[4]

o

After handling, wash hands and any exposed skin thoroughly with soap and water.[1][4]

» In Case of Accidental Exposure:

o Skin Contact: Immediately wash the affected area with copious amounts of water for at
least 15 minutes and remove contaminated clothing.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding
the eyelids open.[1][4]

o Inhalation: Move the individual to fresh air.[1]

o Ingestion: Wash out the mouth with water.[1]

o In all cases of exposure, seek immediate medical attention.[1]

Disposal Plan: Safe Waste Management

o Chemical Waste: Dispose of 2-Bromo-5-methoxyaniline and any contaminated materials in
a designated, sealed, and properly labeled hazardous waste container.[4]
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o Contaminated PPE: Used gloves, disposable lab coats, and other contaminated items
should be disposed of as hazardous waste in accordance with institutional and local
regulations.

o Spill Cleanup: In case of a spill, cordon off the area. Wear appropriate PPE. Mix the spilled
solid with an inert absorbent material like sand or vermiculite, sweep it up, and place it in a
sealed container for hazardous waste disposal.[1][4] Do not allow the chemical to enter
drains or waterways.[1][4]

Safety Workflow Diagram

The following diagram illustrates the essential workflow for safely handling 2-Bromo-5-
methoxyaniline.
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Caption: Workflow for safe handling of 2-Bromo-5-methoxyaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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